N-benzyl-3,4-diethoxy-N-methylbenzamide

• IUPAC Name: N-benzyl-3,4-diethoxy-N-methylbenzamide
• InChI: InChI=1S/C19H23NO3/c1-4-22-17-12-11-16(13-18(17)23-5-2)19(21)20(3)14-15-9-7-6-8-10-15/h6-13H,4-5,14H2,1-3H3
• InChI Key: UXOGCFCRDDNZDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N(C)CC2=CC=CC=C2)OCC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-benzyl-3,4-diethoxy-N-methylbenzamide, also known as ethylone or bk-MDEA, is a synthetic cathinone that belongs to the phenethylamine class of psychoactive substances. Ethylone is a designer drug that is chemically similar to MDMA (3,4-methylenedioxymethamphetamine) and is used as a recreational drug. However, its chemical structure and properties make it a popular research chemical in scientific studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-3,4-diethoxy-N-methylbenzamide in laboratory experiments is its similarity to MDMA. This allows researchers to study the effects of MDMA without the legal and ethical issues associated with its use. However, the use of this compound in laboratory experiments is limited by its lack of specificity and selectivity for certain neurotransmitter systems. Additionally, the lack of long-term data on the effects of this compound use makes it difficult to draw definitive conclusions about its safety and efficacy.

Future Directions

There are several future directions for research on N-benzyl-3,4-diethoxy-N-methylbenzamide. One area of interest is the development of more selective and specific analogs of this compound that can be used to study the effects of specific neurotransmitter systems. Another area of interest is the investigation of the long-term effects of this compound use on the brain and body. Finally, the development of new treatment options for individuals who have developed a dependence on this compound is an important area of future research.

Synthesis Methods

Ethylone can be synthesized through a variety of methods, including the reductive amination of 3,4-diethoxyphenylacetone with benzylamine and formaldehyde. Other methods involve the use of methylamine as a reactant. The synthesis of N-benzyl-3,4-diethoxy-N-methylbenzamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Ethylone has been used in scientific research to study its effects on the central nervous system. It has been found to act as a serotonin-norepinephrine-dopamine reuptake inhibitor, which means that it increases the levels of these neurotransmitters in the brain. This mechanism of action is similar to that of other psychoactive substances such as cocaine and amphetamines.
Biochemical and Physiological Effects:
The use of N-benzyl-3,4-diethoxy-N-methylbenzamide has been associated with a number of biochemical and physiological effects. It has been shown to cause an increase in heart rate, blood pressure, and body temperature. It can also cause feelings of euphoria, increased sociability, and enhanced sensory perception. However, the long-term effects of this compound use are not well understood and require further research.